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Compound of Interest

Compound Name: Cannabidiorcol

Cat. No.: B1662686 Get Quote

As a novel phytocannabinoid, proper handling and disposal of Cannabidiorcol (CBDO) are

paramount for maintaining a safe laboratory environment and ensuring regulatory compliance.

This guide provides essential safety and logistical information, including operational and

disposal plans, to support researchers, scientists, and drug development professionals in

managing this compound responsibly.

Chemical and Physical Properties
A thorough understanding of Cannabidiorcol's chemical and physical properties is the

foundation of its safe handling and disposal.

Property Value

Molecular Formula C₁₇H₂₂O₂[1]

Molecular Weight 258.35 g/mol [1][2]

CAS Number 35482-50-9[1][2]

IUPAC Name
5-methyl-2-[(1R,6R)-3-methyl-6-prop-1-en-2-

ylcyclohex-2-en-1-yl]benzene-1,3-diol[1][2]
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While a specific Safety Data Sheet (SDS) for Cannabidiorcol is not readily available, data for

the closely related compound Cannabidiol (CBD) provides crucial safety information.

Researchers should handle Cannabidiorcol with similar precautions.

GHS Hazard Classification (based on Cannabidiol):

Hazard Class Category Hazard Statement

Acute toxicity, Oral 4
H302: Harmful if swallowed[3]

[4][5]

Sensitization, Skin 1
H317: May cause an allergic

skin reaction[2]

Reproductive toxicity 2

H361: Suspected of damaging

fertility or the unborn child[2][3]

[4][5]

GHS Pictograms:

Health Hazard: For reproductive toxicity.

Exclamation Mark: For acute oral toxicity and skin sensitization.

Precautionary Statements:

P201: Obtain special instructions before use.[3][5]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P270: Do not eat, drink or smoke when using this product.[4][5]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4][5]

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[4]

P302+P352: IF ON SKIN: Wash with plenty of water.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[4][5]
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Experimental Protocol: Deactivation and Disposal of
Cannabidiorcol Waste
This protocol outlines the steps for the safe deactivation and disposal of Cannabidiorcol waste

in a laboratory setting. The primary principle is to render the compound unusable and

unrecognizable before it enters the waste stream.

Materials:

Cannabidiorcol waste (e.g., residual material, contaminated labware)

Undesirable, non-hazardous material (e.g., cat litter, sand, sawdust, used coffee grounds)

Sealable, leak-proof waste container

Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-

resistant gloves

Procedure:

Segregate Waste: Collect all Cannabidiorcol waste in a designated, clearly labeled, and

sealed container. This includes pure compound, solutions, and contaminated materials such

as gloves, pipette tips, and weighing papers.

Render Unusable and Unrecognizable:

For solid Cannabidiorcol waste, grind or crush the material to a fine powder.

Mix the Cannabidiorcol waste with an at least equal volume of an undesirable material.[6]

[7][8] The goal is to create a heterogeneous mixture where the active compound is diluted

and physically bound.

For liquid waste containing Cannabidiorcol, absorb the liquid with an inert material like

vermiculite or sand before mixing with the undesirable material.

Package for Disposal: Place the resulting mixture in a sealable, leak-proof container.

Securely close the container and label it clearly as "Non-hazardous laboratory waste for
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incineration" or as required by your institution's waste management policy.

Final Disposal: Dispose of the sealed container through your institution's chemical waste

management program. Follow all local, state, and federal regulations for chemical waste

disposal. Incineration is often the preferred method for this type of waste.[9]

Important Considerations:

DO NOT dispose of Cannabidiorcol waste down the drain or in the regular trash without

deactivation.[6][8] This can lead to environmental contamination and potential exposure to

others.

Always consult your institution's Environmental Health and Safety (EHS) department for

specific guidance on chemical waste disposal procedures.

Maintain a detailed record of the disposal process, including the date, amount of waste, and

the method used.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Cannabidiorcol.

Caption: Workflow for the safe disposal of Cannabidiorcol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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